Cas no 1261920-36-8 (3-(2-Fluoro-3-trifluoromethylphenyl)picolinic acid)

• Product Name: 3-(2-Fluoro-3-trifluoromethylphenyl)picolinic acid
• CAS No: 1261920-36-8
• MF: C₁₃H₇F₄NO₂
• MW: 285.19379734993
• MDL: MFCD18318386
• CID: 5216786
• Update Time: 2026-03-06

3-(2-Fluoro-3-trifluoromethylphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluoro-3-trifluoromethylphenyl)picolinic acid

• MDL： MFCD18318386
• Inchi： 1S/C13H7F4NO2/c14-10-7(3-1-5-9(10)13(15,16)17)8-4-2-6-18-11(8)12(19)20/h1-6H,(H,19,20)
• InChI Key： VVQJKYSPXMOPIH-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1=CC=CN=C1C(=O)O

Computed Properties

• Exact Mass: 285.041
• Monoisotopic Mass: 285.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(2-Fluoro-3-trifluoromethylphenyl)picolinic acid

Comprehensive Overview of 3-(2-Fluoro-3-trifluoromethylphenyl)picolinic acid (CAS No. 1261920-36-8)

3-(2-Fluoro-3-trifluoromethylphenyl)picolinic acid (CAS No. 1261920-36-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated picolinic acid derivative is characterized by its unique molecular structure, combining a picolinic acid backbone with a 2-fluoro-3-trifluoromethylphenyl substituent. The presence of fluorine atoms enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for fluorinated compounds like 3-(2-Fluoro-3-trifluoromethylphenyl)picolinic acid has surged due to their applications in medicinal chemistry. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors targeting enzymes and receptors. The compound's CAS No. 1261920-36-8 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 3-(2-Fluoro-3-trifluoromethylphenyl)picolinic acid involves multi-step organic reactions, including cross-coupling and fluorination techniques. Its trifluoromethyl group contributes to lipophilicity, which is crucial for optimizing drug-like properties. This aligns with current trends in drug design, where fluorine incorporation is a key strategy to improve pharmacokinetics. The compound's molecular weight and logP value are often discussed in forums and publications, addressing user queries about its physicochemical properties.

Beyond pharmaceuticals, 3-(2-Fluoro-3-trifluoromethylphenyl)picolinic acid is explored in agrochemical formulations. Its structural motifs are found in herbicides and fungicides, leveraging the fluoroaromatic moiety's bioactivity. Environmental scientists also investigate its degradation pathways, responding to growing concerns about sustainable chemistry. Searches for "eco-friendly fluorinated compounds" often lead to discussions about derivatives like this.

Analytical characterization of CAS No. 1261920-36-8 typically employs NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with Good Manufacturing Practices (GMP), a hot topic in API production. The compound's storage conditions and solubility data are frequently queried, underscoring the need for detailed technical documentation.

In summary, 3-(2-Fluoro-3-trifluoromethylphenyl)picolinic acid exemplifies the intersection of fluorine chemistry and life sciences. Its versatility and patent landscape make it a subject of ongoing research, with publications often citing its CAS No. 1261920-36-8. As the industry shifts toward targeted therapies and green chemistry, this compound remains a focal point for innovation.